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Compound of Interest

Compound Name: Ethacrynic acid-13C2,d5

Cat. No.: B12414189

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Ethacrynic acid-13C2,d5, covering its suppliers, pricing, technical
specifications, and applications in scientific research.

Ethacrynic acid-13C2,d5 is a stable isotope-labeled version of ethacrynic acid, a potent loop
diuretic. The incorporation of two carbon-13 atoms and five deuterium atoms provides a distinct
mass shift, making it an ideal internal standard for mass spectrometry-based quantitative
analysis. This guide delves into the technical details and methodologies relevant to its use in a
research setting.

Supplier and Pricing Information

The availability and cost of Ethacrynic acid-13C2,d5 can vary between suppliers.
Researchers should inquire with individual companies for the most current pricing and
availability.
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. ) Isotopic )
Supplier Product Code Purity . Price
Enrichment
Sussex $1,950.00 USD
Research S1050090 >95% (HPLC)[1] >95%[1] (pack size not
Laboratories Inc. specified)[1]
» » Inquire for
Clearsynth CS-AI-00145 Not specified Not specified
quote[2]
MedchemExpres N N Inquire for
HY-B1640S Not specified Not specified
s guote[3]
- N Inquire for
Gentaur 804-HY-B1640S Not specified Not specified
quote[4]
Technical Specifications
Property Value Source
Molecular Formula C1113C2H7Ds5Cl204 [1112]
Molecular Weight 310.15 g/mol [1][2]
Alternate CAS Number (for
58-54-8 [1]
non-labeled)
Storage Conditions -20°C [1]
Shipping Requirement Ambient [1]

Application in Research: Use as an Internal

Standard

The primary application of Ethacrynic acid-13C2,d5 in a research context is as an internal

standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard

for compensating for matrix effects and variations in sample preparation and instrument

response, thereby ensuring accurate quantification of the unlabeled analyte (ethacrynic acid).
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Experimental Protocol: Quantification of Ethacrynic Acid
in Biological Matrices using LC-MS/MS

The following is a representative protocol for the use of Ethacrynic acid-13C2,d5 as an
internal standard. This protocol is a general guideline and may require optimization based on
the specific biological matrix and instrumentation used.

1. Preparation of Standard Solutions:

o Prepare a stock solution of Ethacrynic acid (the analyte) in a suitable organic solvent (e.g.,
methanol or acetonitrile) at a concentration of 1 mg/mL.

o Prepare a stock solution of Ethacrynic acid-13C2,d5 (the internal standard) in the same
solvent at a concentration of 1 mg/mL.

o From these stock solutions, prepare a series of working standard solutions containing a fixed
concentration of the internal standard and varying concentrations of the analyte. These will
be used to construct a calibration curve.

2. Sample Preparation (Protein Precipitation):

e To 100 pL of the biological sample (e.g., plasma, urine), add 10 pL of the internal standard
working solution.

o Vortex briefly to mix.

e Add 300 pL of cold acetonitrile to precipitate proteins.

» Vortex for 1 minute, then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

e Liquid Chromatography (LC): Separation is typically achieved on a C18 reversed-phase
column. The mobile phase often consists of a gradient of water and an organic solvent (e.g.,
acetonitrile or methanol), both containing a small amount of an additive like formic acid to
improve ionization.

e Mass Spectrometry (MS/MS): The mass spectrometer is operated in multiple reaction
monitoring (MRM) mode. Specific precursor-to-product ion transitions for both ethacrynic
acid and Ethacrynic acid-13C2,d5 are monitored.
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4. Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard against the concentration of the analyte for the prepared
standard solutions.

o Determine the concentration of ethacrynic acid in the biological samples by interpolating the
analyte-to-internal standard peak area ratio from the calibration curve.

Mechanism of Action of Ethacrynic Acid

While Ethacrynic acid-13C2,d5 is primarily used as a research tool for quantification,
understanding the biological activity of its non-labeled counterpart is crucial for interpreting
experimental results. Ethacrynic acid has two well-characterized mechanisms of action.

Inhibition of Na-K-2Cl Cotransporter (NKCC2)

Ethacrynic acid is a loop diuretic that acts by inhibiting the Na-K-2ClI cotransporter (NKCC2) in
the thick ascending limb of the loop of Henle in the kidneys.[5][6][7] This inhibition leads to a
decrease in the reabsorption of sodium, potassium, and chloride ions, resulting in increased
excretion of these ions and water.
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Caption: Inhibition of the NKCC2 cotransporter by Ethacrynic Acid.

Inhibition of the Wnt/-catenin Signaling Pathway
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More recently, ethacrynic acid has been identified as an inhibitor of the Wnt/p3-catenin signaling
pathway.[5][8] This pathway is crucial in embryonic development and tissue homeostasis, and
its dysregulation is implicated in various diseases, including cancer. Ethacrynic acid has been
shown to suppress the expression of -catenin, a key mediator of Wnt signaling.[5] This has
led to research into its potential as an anticancer agent.[5][6]
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Caption: Inhibition of the Wnt/B-catenin pathway by Ethacrynic Acid.
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Conclusion

Ethacrynic acid-13C2,d5 is a valuable tool for researchers requiring accurate quantification of
ethacrynic acid in complex biological samples. Its use as an internal standard in LC-MS/MS
applications is well-established. Furthermore, the growing body of research into the
multifaceted mechanisms of action of its non-labeled form, particularly its effects on the Wnt/[3-
catenin pathway, opens up new avenues for investigation in various fields, including
pharmacology and oncology. This guide provides a foundational understanding for the effective
utilization of this stable isotope-labeled compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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